Cas no 5677-75-8 (2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol)

• Product Name: 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol
• CAS No: 5677-75-8
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD16556126
• CID: 1075755
• PubChem ID: 51072242
• Update Time: 2025-04-20

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol
• DTXSID10679761
• ALBB-014269
• AKOS005174330
• 2-(3,4-dihydropyrazol-2-yl)ethanol
• CS-0239628
• EN300-216192
• LS-04493
• 2-(4,5-Dihydro-1H-pyrazol-1-yl)ethan-1-ol
• 2-(4,5-dihydro-1H-pyrazol-1-yl)ethanol(SALTDATA: FREE)
• 5677-75-8
• MFCD16556126
• 1-(2-hydroxyethyl)-4,5-dihydropyrazole
• 1H-pyrazole-1-ethanol, 4,5-dihydro-
• 2-(4,5-dihydropyrazol-1-yl)ethanol

• MDL： MFCD16556126
• Inchi： 1S/C5H10N2O/c8-5-4-7-3-1-2-6-7/h2,8H,1,3-5H2
• InChI Key： BPUUSPXOKMMRFB-UHFFFAOYSA-N
• SMILES： OCCN1CCC=N1

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 230.3±42.0 °C at 760 mmHg
• Flash Point: 186.4±26.5 °C

2-(4,5-Dihydro-1H-pyrazol-1-yl)ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines